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Compound of Interest

Compound Name: Allantoin Acetyl Methionine

Cat. No.: B1665703 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Disclaimer: Direct, in-depth research on the Allantoin N-acetyl-DL-methionine compound is

limited in publicly available scientific literature. This guide provides a comprehensive overview

based on the well-documented properties of its individual constituent molecules: Allantoin and

N-acetyl-DL-methionine. The potential synergistic effects and mechanisms of the compound

are discussed based on the activities of these components.

Introduction
The Allantoin N-acetyl-DL-methionine compound, identified by the CAS number 4207-40-3, is a

chemical entity primarily utilized in the cosmetics industry.[1][2] It is recognized for its beneficial

properties for the skin and hair, including soothing, skin conditioning, anti-seborrheic, healing,

and anti-static effects.[1][3][4] This technical guide aims to provide a detailed understanding of

this compound by examining its fundamental components, Allantoin and N-acetyl-DL-

methionine. By exploring the chemical structure, physicochemical properties, and established

biological activities of each component, we can infer the potential mechanisms and applications

of the combined compound.

This document will delve into the known experimental data for Allantoin and N-acetyl-DL-

methionine, presenting quantitative information in structured tables and detailing relevant
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experimental protocols. Furthermore, signaling pathways and logical workflows are visualized

using Graphviz to provide a clear representation of their potential mechanisms of action.

Compound Profile: Allantoin N-acetyl-DL-
methionine
The compound is a salt or complex formed between Allantoin and N-acetyl-DL-methionine.[5]

Property Value Reference

CAS Number 4207-40-3 [5]

Molecular Formula C11H19N5O6S [5]

Molecular Weight 349.36 g/mol [5]

Synonyms
Allantoin Acetyl Methionine,

Almeth
[1][5]

Primary Functions
Soothing, Skin Conditioning,

Skin Protecting, Antistatic
[2][3]

In-depth Analysis of Constituent Components
Allantoin
Allantoin is a heterocyclic organic compound that is a diureide of glyoxylic acid.[6] It is a major

metabolic intermediate in most organisms, excluding humans and higher primates, where it is

produced from the oxidation of uric acid.[6] It is widely used in cosmetics and pharmaceuticals

for its beneficial effects on the skin.[7]
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Property Value Reference

Chemical Formula C4H6N4O3 [6]

Molar Mass 158.12 g/mol [6]

Appearance
White, odorless, crystalline

powder
[7]

Solubility in Water 0.57 g/100 mL at 25°C [6]

Melting Point 230 °C (decomposes) [6]

pH (Saturated Solution) 5.5 [8]

Stability Stable in the pH range of 3-8 [9]

Allantoin is known for its wound-healing, anti-inflammatory, and moisturizing properties.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://en.wikipedia.org/wiki/Allantoin
https://en.wikipedia.org/wiki/Allantoin
https://cosmeticscience.net/allantoin/
https://en.wikipedia.org/wiki/Allantoin
https://en.wikipedia.org/wiki/Allantoin
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=12918
https://www.akema.it/pdf/ALLANTOIN.pdf
https://www.akema.it/pdf/ALLANTOIN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity
Experimental
Model

Key Findings Reference

Wound Healing In vivo (rats)

A 5% allantoin

emulsion significantly

accelerated wound

closure compared to

control. Histological

analysis showed

increased fibroblastic

proliferation and

collagen deposition.

[10]

Anti-inflammatory
In vivo (mice with

NASH)

Allantoin

administration

decreased liver TNF-α

levels from 56.3 pg/gr

to 31.4 pg/gr. It also

down-regulated the

expression of pro-

inflammatory genes

like TNF-α.

[11]

Cell Proliferation
In vitro (fibroblast and

epithelial cell lines)

Pure allantoin at 40

and 100 µg/ml

showed a mild

inhibitory effect on the

proliferation of both

MDCK and L929 cell

lines.

[12]

Keratolytic Activity

General

dermatological

observation

Promotes the

desquamation of the

stratum corneum by

disrupting intercellular

cohesion.

[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/20877959/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7196357/
https://pubmed.ncbi.nlm.nih.gov/25880800/
https://cosmeticscience.net/allantoin/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Release

Topical formulations

(O/W emulsions and

gel)

The highest release of

allantoin (20.9%) over

six hours was

observed from a gel

formulation. O/W

emulsions showed

release rates of 11-

14.8%, while a W/O

emulsion released

only 0.77%.

[13]

Wound Healing Study in Rats:

Animal Model: Female Wistar rats were used. A circular excision wound was created on the

dorsal region.

Treatment: A 5% allantoin oil-in-water emulsion was topically applied daily for 14 days.

Analysis: Wound area was measured using planimetry. Histological analysis of tissue

samples was performed to assess inflammatory infiltrate, fibroblast proliferation, collagen

deposition, and re-epithelialization.[10]

Anti-inflammatory Activity in a NASH Mouse Model:

Animal Model: C57/BL6 male mice were fed a methionine-choline-deficient (MCD) diet for

eight weeks to induce non-alcoholic steatohepatitis (NASH).

Treatment: Allantoin was injected intraperitoneally for the last four weeks of the MCD diet.

Analysis: Serum levels of alanine aminotransferase (ALT), cholesterol, and low-density

lipoprotein (LDL) were measured. Liver tissue was analyzed for TNF-α levels using ELISA.

Gene expression of inflammatory and metabolic markers was determined by real-time RT-

PCR.[11]
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Proposed Mechanism of Allantoin in Wound Healing

N-acetyl-DL-methionine
N-acetyl-DL-methionine is a derivative of the essential amino acid methionine. It is used in

various applications, including as a source of methionine in parenteral nutrition and for its

antioxidant properties.

Property Value Reference

Chemical Formula C7H13NO3S [1]

Molar Mass 191.25 g/mol [1]

Appearance White crystalline powder [1]

Solubility

Slightly soluble in water,

soluble in hot water and

ethanol

[1]

Melting Point 114-117 °C [1]

The biological activities of N-acetyl-DL-methionine are closely related to those of methionine,

particularly its role as an antioxidant and its involvement in inflammatory processes.
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Biological Activity
Experimental
Model

Key Findings Reference

Anti-inflammatory In vivo (rats)

L-methionine

supplementation

inhibited the activation

of NF-κB and

decreased the mRNA

levels of inflammatory

mediators like COX-2,

IL-1β, IL-6, and TNF-

α.

[14]

Antioxidant In vivo (rats)

L-methionine reduced

hepatic levels of 4-

hydroxy-2-nonenal

(HNE), a marker of

oxidative stress, by

stimulating glutathione

S-transferase (GST).

[14]

Anti-inflammatory and Antioxidant Study in Rats:

Animal Model: Male Wistar rats were used.

Treatment: Rats were orally administered different levels of L-methionine for two weeks.

Analysis: Hepatic HNE content was measured. The protein expression and mRNA levels of

inflammatory mediators (COX-2, IL-1β, IL-6, iNOS, TNF-α) and signaling molecules (NF-κB,

IκBα, PI3K/Akt) were determined using Western blotting and RT-PCR, respectively. GST and

IL-10 levels were also measured.[14]
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Formulation of Cosmetic Product

Inclusion of Allantoin
N-acetyl-DL-methionine

Topical Application
(Skin or Hair)

Allantoin-mediated Effects:
- Soothing
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- Keratolysis

N-acetyl-DL-methionine-mediated Effects:
- Antioxidant

- Anti-inflammatory

Improved Skin/Hair Condition:
- Reduced Irritation
- Enhanced Healing
- Controlled Sebum

- Reduced Static

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Allantoin Acetyl Methionine | 4207-40-3 [chemicalbook.com]

2. incibeauty.com [incibeauty.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1665703?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665703?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5927016.htm
https://incibeauty.com/en/ingredients/14501-allantoin-acetyl-methionine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. cosmileeurope.eu [cosmileeurope.eu]

4. echemi.com [echemi.com]

5. Page loading... [wap.guidechem.com]

6. Allantoin - Wikipedia [en.wikipedia.org]

7. cosmeticscience.net [cosmeticscience.net]

8. atamankimya.com [atamankimya.com]

9. akema.it [akema.it]

10. Profile of wound healing process induced by allantoin - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. Allantoin improves methionine-choline deficient diet-induced nonalcoholic steatohepatitis
in mice through involvement in endoplasmic reticulum stress and hepatocytes apoptosis-
related genes expressions - PMC [pmc.ncbi.nlm.nih.gov]

12. Comparative Study of the Biological Activity of Allantoin and Aqueous Extract of the
Comfrey Root - PubMed [pubmed.ncbi.nlm.nih.gov]

13. Studies on allantoin topical formulations: in vitro drug release studies and rheological
characteristics - PubMed [pubmed.ncbi.nlm.nih.gov]

14. L-Methionine inhibits 4-hydroxy-2-nonenal accumulation and suppresses inflammation in
growing rats - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Allantoin N-acetyl-
DL-methionine Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665703#allantoin-n-acetyl-dl-methionine-
compound-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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